Cas no 1228284-86-3 (1-(2,4,6-Trichlorophenyl)-2-propanone)

• Product Name: 1-(2,4,6-Trichlorophenyl)-2-propanone
• CAS No: 1228284-86-3
• MF: C₉H₇Cl₃O
• MW: 237.510279893875
• CID: 4563952
• PubChem ID: 58443663
• Update Time: 2025-07-23

1-(2,4,6-Trichlorophenyl)-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-Trichlorophenyl)-2-propanone

• Inchi： 1S/C9H7Cl3O/c1-5(13)2-7-8(11)3-6(10)4-9(7)12/h3-4H,2H2,1H3
• InChI Key： SSGBVBPQZPYPSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC(C)=O)Cl)Cl

Computed Properties

• Exact Mass: 235.956248g/mol
• Monoisotopic Mass: 235.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,4,6-Trichlorophenyl)-2-propanone

Professional Introduction to Compound with CAS No 1228284-86-3 and Product Name 1-(2,4,6-Trichlorophenyl)-2-propanone

The compound with the CAS number 1228284-86-3 is a specialized chemical entity commonly referred to by the product name 1-(2,4,6-Trichlorophenyl)-2-propanone. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of three chlorine atoms in the phenyl ring and the ketone functional group at the propyl position imparts distinct reactivity and utility in various synthetic pathways.

In recent years, advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in drug development. The 1-(2,4,6-Trichlorophenyl)-2-propanone molecule, with its robust electron-withdrawing nature, serves as an excellent intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting a range of diseases, including infectious disorders and chronic conditions.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The chlorine substituents on the phenyl ring enhance electrophilic aromatic substitution reactions, making it a valuable precursor for constructing heterocyclic frameworks. These frameworks are frequently found in modern drugs due to their ability to interact with biological targets with high specificity. For instance, derivatives of 1-(2,4,6-Trichlorophenyl)-2-propanone have been investigated for their antimicrobial properties, demonstrating promising activity against resistant bacterial strains.

The structural motif of 1-(2,4,6-Trichlorophenyl)-2-propanone also finds utility in materials science applications. Its ability to participate in cross-coupling reactions and polymerization processes has led to its incorporation into advanced materials with tailored properties. These materials range from conductive polymers used in electronic devices to biodegradable polymers designed for medical implants.

Recent studies have further elucidated the mechanistic aspects of reactions involving 1-(2,4,6-Trichlorophenyl)-2-propanone. Computational modeling has shown that the compound's reactivity can be modulated by subtle changes in its electronic environment. This insight has enabled chemists to design more efficient synthetic routes and optimize reaction conditions for industrial-scale production. Such developments are crucial for reducing costs and improving yields in pharmaceutical manufacturing.

Moreover, the compound's stability under various conditions makes it a reliable building block for long-term storage and transport. This stability is particularly important in clinical settings where consistency and purity are paramount. The rigorous quality control measures implemented during its synthesis ensure that pharmaceutical formulations incorporating derivatives of 1-(2,4,6-Trichlorophenyl)-2-propanone meet stringent regulatory standards.

The intersection of organic synthesis and medicinal chemistry continues to drive innovation using 1-(2,4,6-Trichlorophenyl)-2-propanone as a key intermediate. Researchers are exploring new methodologies to expand its synthetic utility, including asymmetric synthesis and green chemistry approaches. These efforts align with global initiatives to develop sustainable chemical processes that minimize environmental impact while maximizing efficiency.

In conclusion, the compound with CAS number 1228284-86-3, known as 1-(2,4,6-Trichlorophenyl)-2-propanone, represents a cornerstone in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals and materials science. As our understanding of its reactivity evolves, so too do the possibilities for developing innovative solutions to complex challenges. The continued exploration of this compound underscores its significance as a versatile tool in scientific discovery.